2-[(4-benzyl-1-piperazinyl)methyl]-6-hydroxy-3(2H)-pyridazinone

• IUPAC Name: 2-[(4-benzylpiperazin-1-yl)methyl]-1H-pyridazine-3,6-dione
• InChI: InChI=1S/C16H20N4O2/c21-15-6-7-16(22)20(17-15)13-19-10-8-18(9-11-19)12-14-4-2-1-3-5-14/h1-7H,8-13H2,(H,17,21)
• InChI Key: YNFAPDZMRDLLNE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CN3C(=O)C=CC(=O)N3
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

2-[(4-benzyl-1-piperazinyl)methyl]-6-hydroxy-3(2H)-pyridazinone, commonly known as BHPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BHPP is a pyridazinone derivative that has been found to possess a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments.

Mechanism of Action

The mechanism of action of BHPP is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. BHPP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. BHPP has also been found to modulate the activity of various signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
BHPP has been found to possess a range of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, and it has also been found to inhibit the activity of certain enzymes. BHPP has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. BHPP has also been found to modulate the activity of various signaling pathways, including the MAPK pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of BHPP is its versatility in laboratory experiments. It can be used in a variety of assays and experiments to study its effects on various biochemical and physiological processes. However, one of the limitations of BHPP is its potential toxicity at high concentrations. Careful consideration should be given to the dosage and concentration of BHPP used in experiments to ensure that it does not have adverse effects on cells or organisms.

Future Directions

There are several future directions for research on BHPP. One area of interest is its potential use in the treatment of various diseases and conditions. BHPP has been shown to have anti-inflammatory and antioxidant properties, which could make it a promising candidate for the treatment of conditions such as arthritis and cardiovascular disease. Another area of interest is its potential use as a tool for studying various biochemical and physiological processes. BHPP could be used in a variety of assays and experiments to study its effects on various signaling pathways and enzymes. Overall, BHPP is a promising compound that has the potential to be used in a variety of scientific research applications.

Synthesis Methods

BHPP can be synthesized through a multi-step process that involves the reaction of 4-benzylpiperazine with 2-chloro-6-hydroxypyridine, followed by the addition of sodium hydroxide and a reducing agent. The resulting product is then purified through a series of chromatography and crystallization steps to obtain BHPP in its pure form.

Scientific Research Applications

BHPP has been extensively studied for its potential applications in scientific research. It has been found to possess a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments. BHPP has been shown to have antioxidant and anti-inflammatory properties, and it has also been found to inhibit the activity of certain enzymes.